Cas no 1795470-84-6 (N-[2-(3-chlorophenyl)-2-methoxypropyl]-3-phenylsulfanylpropanamide)

• Product Name: N-[2-(3-chlorophenyl)-2-methoxypropyl]-3-phenylsulfanylpropanamide
• CAS No: 1795470-84-6
• MF: C₁₉H₂₂ClNO₂S
• MW: 363.901483058929
• CID: 5369188
• Update Time: 2025-06-08

N-[2-(3-chlorophenyl)-2-methoxypropyl]-3-phenylsulfanylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3-chlorophenyl)-2-methoxypropyl]-3-phenylsulfanylpropanamide

• Inchi： 1S/C19H22ClNO2S/c1-19(23-2,15-7-6-8-16(20)13-15)14-21-18(22)11-12-24-17-9-4-3-5-10-17/h3-10,13H,11-12,14H2,1-2H3,(H,21,22)
• InChI Key： SIHLKECHXGJFJB-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CC(Cl)=C1)(OC)C)(=O)CCSC1=CC=CC=C1

Additional information on N-[2-(3-chlorophenyl)-2-methoxypropyl]-3-phenylsulfanylpropanamide

Comprehensive Overview of N-[2-(3-chlorophenyl)-2-methoxypropyl]-3-phenylsulfanylpropanamide (CAS No. 1795470-84-6)

The compound N-[2-(3-chlorophenyl)-2-methoxypropyl]-3-phenylsulfanylpropanamide (CAS No. 1795470-84-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a 3-chlorophenyl group, a methoxypropyl moiety, and a phenylsulfanyl side chain, makes it a subject of interest for applications in drug discovery and material science. Researchers are particularly intrigued by its potential as a building block for bioactive molecules, given its modular design and functional versatility.

In recent years, the demand for custom synthesis and high-purity intermediates has surged, driven by advancements in precision medicine and targeted therapies. This compound aligns with these trends, as its structural components are amenable to modifications that could enhance drug bioavailability or receptor binding affinity. Its CAS No. 1795470-84-6 serves as a critical identifier for researchers sourcing reliable reference standards or exploring its structure-activity relationships (SAR).

The phenylsulfanyl group in N-[2-(3-chlorophenyl)-2-methoxypropyl]-3-phenylsulfanylpropanamide is noteworthy for its potential role in modulating oxidative stress pathways, a hot topic in neurodegenerative disease research. Meanwhile, the 3-chlorophenyl moiety is often associated with kinase inhibition, a key mechanism in oncology drug development. These attributes make the compound a candidate for high-throughput screening libraries, where its derivatives could yield novel therapeutic leads.

From a synthetic chemistry perspective, the methoxypropyl segment offers opportunities for click chemistry or bioconjugation, techniques widely used in proteomics and diagnostic reagent design. Laboratories focusing on green chemistry may also explore solvent-free or catalytic methods to produce this compound, addressing the growing emphasis on sustainable synthesis.

Analytical challenges associated with N-[2-(3-chlorophenyl)-2-methoxypropyl]-3-phenylsulfanylpropanamide include its chromatographic separation and mass spectrometry characterization, which are frequently searched topics in scientific forums. Optimizing HPLC methods or LC-MS conditions for this compound could contribute to broader discussions on analytical method development for complex organics.

In summary, CAS No. 1795470-84-6 represents a multifaceted tool for researchers investigating small-molecule therapeutics, chemical biology, and material innovation. Its structural features and adaptability position it at the intersection of several cutting-edge scientific disciplines, ensuring its relevance in both academic and industrial settings.